Cas no 4140-62-9 (N-Methylhydrazinecarboxamide hydrochloride)

• Product Name: N-Methylhydrazinecarboxamide hydrochloride
• CAS No: 4140-62-9
• MF: C₂H₈ClN₃O
• MW: 125.557418823242
• CID: 6786281
• PubChem ID: 19869398
• Update Time: 2025-05-25

N-Methylhydrazinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methylhydrazinecarboxamide hydrochloride
• 4140-62-9
• A1-01200
• 1-amino-3-methylurea;hydrochloride
• 1-amino-3-methyl-urea hydrochloride
• SCHEMBL15319523
• KJRLOFDMGMOEPB-UHFFFAOYSA-N

• Inchi： 1S/C2H7N3O.ClH/c1-4-2(6)5-3;/h3H2,1H3,(H2,4,5,6);1H
• InChI Key： KJRLOFDMGMOEPB-UHFFFAOYSA-N
• SMILES： Cl.O=C(NN)NC

Computed Properties

• Exact Mass: 125.036
• Monoisotopic Mass: 125.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 52.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Additional information on N-Methylhydrazinecarboxamide hydrochloride

N-Methylhydrazinecarboxamide hydrochloride (CAS No. 4140-62-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

N-Methylhydrazinecarboxamide hydrochloride, identified by the Chemical Abstracts Service registry number CAS No. 4140-62-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and biochemical studies. The introduction of this compound into various research frameworks has not only expanded the horizons of medicinal chemistry but also provided novel insights into the mechanisms of several biological processes.

The molecular structure of N-Methylhydrazinecarboxamide hydrochloride consists of a methylhydrazine moiety linked to a carboxamide group, with the hydrochloride salt form enhancing its solubility in aqueous solutions. This structural configuration imparts distinct reactivity and functional properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound’s ability to participate in various chemical transformations, such as condensation reactions, nucleophilic substitutions, and cyclizations, underscores its importance in organic synthesis.

In recent years, N-Methylhydrazinecarboxamide hydrochloride has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including potential therapeutic agents targeting various diseases. One notable area of research involves its use in developing novel antibiotics and antiviral compounds. The compound’s structural features allow for modifications that can enhance binding affinity to biological targets, thereby improving the efficacy of drug candidates.

Moreover, the pharmacological properties of N-Methylhydrazinecarboxamide hydrochloride have been investigated for their potential in treating neurological disorders. Studies have suggested that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter activity and reducing oxidative stress. These findings have opened new avenues for developing treatments for conditions such as Alzheimer’s disease and Parkinson’s disease, where neurodegeneration is a key pathological feature.

The synthetic utility of CAS No. 4140-62-9 extends beyond pharmaceutical applications. In agrochemical research, this compound has been utilized as an intermediate in the production of herbicides and fungicides. Its ability to interfere with essential metabolic pathways in plants makes it a promising candidate for developing environmentally sustainable agricultural practices. By targeting specific enzymatic processes, N-Methylhydrazinecarboxamide hydrochloride derivatives can offer effective crop protection solutions while minimizing ecological impact.

Advances in computational chemistry have further enhanced the understanding of N-Methylhydrazinecarboxamide hydrochloride’s reactivity and interactions. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have been instrumental in designing modified analogs with improved pharmacokinetic profiles and reduced side effects. The integration of machine learning algorithms has also accelerated the discovery process by predicting potential drug candidates derived from this compound.

The safety profile of CAS No. 4140-62-9 is another critical aspect that has been thoroughly examined. While the compound exhibits notable reactivity, proper handling protocols ensure that researchers can utilize its synthetic potential without compromising safety standards. Regulatory guidelines recommend specific storage conditions and handling procedures to mitigate any potential risks associated with its use in laboratory settings. These measures underscore the importance of adhering to best practices in chemical research to ensure both researcher safety and environmental protection.

In conclusion, N-Methylhydrazinecarboxamide hydrochloride represents a cornerstone compound in modern chemical and pharmaceutical research. Its diverse applications span from drug development to agrochemical innovation, highlighting its broad utility across multiple scientific disciplines. As research continues to uncover new possibilities with this compound, it remains a pivotal player in advancing scientific knowledge and developing solutions to global challenges.